(E)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-((3,4-dimethoxyphenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(3,4-dimethoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H16BrN3O2S/c1-25-18-7-6-16(9-19(18)26-2)23-11-14(10-22)20-24-17(12-27-20)13-4-3-5-15(21)8-13/h3-9,11-12,23H,1-2H3/b14-11+
• InChI Key: ATFJBJWMRIJKHY-SDNWHVSQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)Br)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)Br)OC
• Molecular Formula: C20H16BrN3O2S
• Molecular Weight: 442.3 g/mol

Description

(E)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-((3,4-dimethoxyphenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C20H16BrN3O2S and its molecular weight is 442.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Reduction of Aryl-Thiazolyl Acrylonitriles : The reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles with lithium aluminum hydride has been explored, yielding amino-prop-1-ene derivatives. This demonstrates the compound's utility in generating novel thiazolyl derivatives, potentially applicable in various chemical syntheses (Frolov et al., 2005).

Potential for Optoelectronic Applications

• Nonlinear Optical Materials : Designed thiophene dyes, structurally related to the inquiry, have shown significant nonlinear optical limiting behavior, making them promising for protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018).

Anticancer Activity

• In Vitro Anticancer Activity : Compounds featuring the acrylonitrile moiety combined with substituted phenyl groups have exhibited significant in vitro anticancer activity against various cancer cell lines. This underscores the potential of structurally similar compounds in drug discovery efforts targeting cancer (Özen et al., 2016).

Antifungal Agents

• Antifungal Properties : Research into thiazoline and thiophene derivatives linked to an indole moiety has revealed potent antifungal properties, indicating the usefulness of such compounds in developing new antifungal agents (Gomha & Abdel‐Aziz, 2012).

Corrosion Inhibition

• Copper Corrosion Inhibition : Studies on thiazoles as corrosion inhibitors suggest their effectiveness in preventing copper corrosion in acidic environments. Such findings highlight the potential industrial applications of thiazole derivatives in protecting metal surfaces (Farahati et al., 2019).